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Compound of Interest

Compound Name: 1,3-Diphenethylurea

Cat. No.: B181207 Get Quote

A Note on Nomenclature: This technical guide focuses on 1,3-diphenylurea. While the initial

query specified 1,3-diphenethylurea, publicly available scientific data for the latter is limited. It

is presumed that the more extensively studied 1,3-diphenylurea, which shares a similar

structural motif, was the intended subject of the query. 1,3-Diphenethylurea has been isolated

from marine organisms and is reported to have biological activities, including promoting

adipocyte differentiation and potential antidepressant effects.[1]

Introduction
1,3-Diphenylurea, also known as carbanilide, is an aromatic organic compound belonging to

the urea class. It is characterized by a central urea functional group with a phenyl group

attached to each nitrogen atom. This compound serves as a valuable building block in organic

synthesis and has garnered significant interest in various scientific disciplines due to its diverse

biological activities. It has been identified as a cytokinin, a class of plant hormones that

regulate cell division and growth, and has been found in natural sources like coconut milk.[2][3]

Furthermore, its derivatives are being explored for their potential as therapeutic agents,

including anticancer and antibacterial applications.[4][5]

Chemical and Physical Properties
1,3-Diphenylurea is a white to off-white crystalline solid at room temperature.[6][7] It is

sparingly soluble in water but exhibits moderate solubility in organic solvents such as ethanol,

methanol, and pyridine.[6][8][9]
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Table 1: Physical and Chemical Properties of 1,3-
Diphenylurea

Property Value Reference

CAS Number 102-07-8 [2][8][10]

Molecular Formula C₁₃H₁₂N₂O [2][6]

Molecular Weight 212.25 g/mol [2][8][10]

Melting Point 238-241 °C [2][9]

Boiling Point 262 °C (decomposes) [2][8]

Density 1.239 g/cm³ [7][8]

Appearance
White to off-white crystalline

solid
[6][7]

Water Solubility < 0.1 mg/mL [8]

Table 2: Spectroscopic Data of 1,3-Diphenylurea
Spectrum Data Reference

¹H NMR (DMSO-d₆)

δ 8.65 (s, 2H), 7.45 (d, J = 8.0

Hz, 4H), 7.28 (t, J = 7.8 Hz,

4H), 6.96 (t, J = 7.3 Hz, 2H)

[11]

¹³C NMR (DMSO-d₆)
δ 153.0, 140.2, 129.3, 122.3,

118.7
[11]

Experimental Protocols
Synthesis of 1,3-Diphenylurea
Several synthetic routes for 1,3-diphenylurea have been reported. Below are summaries of

common laboratory-scale preparations.

Method 1: From Aniline and Urea
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This method involves the reaction of aniline with urea, often in the presence of a catalyst or in a

high-boiling solvent.

Protocol: A mixture of aniline (2 moles) and urea (1 mole) is heated in a suitable solvent such

as glacial acetic acid.[12] The reaction mixture is refluxed for a specified period. Upon

cooling, the product crystallizes and can be isolated by filtration. Further purification can be

achieved by recrystallization from a suitable solvent like ethanol.

Method 2: Phosgene-Free Synthesis via Reductive Carbonylation of Nitrobenzene

This approach offers a safer alternative to methods employing phosgene.

Protocol: The reductive carbonylation of nitrobenzene is carried out in the presence of a

palladium(II)-diphosphine catalyst in a solvent mixture of acetic acid and methanol.[13] The

reaction proceeds under optimized conditions of temperature and pressure to yield 1,3-

diphenylurea with high selectivity.[13]

Method 3: From Aniline and Triphosgene

Protocol: Aniline and triphosgene are reacted in an ice bath (0-5 °C) in a solvent such as

acetonitrile.[12] The reaction progress is monitored by thin-layer chromatography (TLC).

After completion, a catalyst can be added, and the temperature is raised to 80 °C.[12] The

product is isolated after cooling and separation of the catalyst.[12]

Purification
1,3-Diphenylurea can be purified by recrystallization from solvents like ethanol.[11] The purity

of the final product can be assessed by techniques such as High-Performance Liquid

Chromatography (HPLC) and melting point determination.[12]

Biological Activity and Signaling Pathways
1,3-Diphenylurea and its derivatives exhibit a range of biological activities, making them

interesting candidates for drug development and agricultural applications.

Cytokinin Activity
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1,3-Diphenylurea acts as a cytokinin, a type of plant hormone that promotes cell division and

growth.[2][3] It is believed to exert its effects by interacting with cytokinin receptors, although its

activity is considered relatively low compared to adenine-based cytokinins.[3] The proposed

mechanism involves ligand binding through hydrogen bonding of the -NH groups and

hydrophobic interactions of the phenyl rings.[14]
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Caption: Proposed mechanism of cytokinin activity of 1,3-Diphenylurea.

Soluble Epoxide Hydrolase (sEH) Inhibition
Derivatives of 1,3-disubstituted ureas, such as 1,3-dibenzylurea, are known to be potent

inhibitors of soluble epoxide hydrolase (sEH).[15] This enzyme is involved in the metabolism of

epoxyeicosatrienoic acids (EETs), which are signaling lipids with anti-inflammatory,

antihypertensive, and analgesic properties.[15] By inhibiting sEH, these urea derivatives

increase the levels of beneficial EETs.

The mechanism of inhibition is competitive, where the urea compound mimics the transition

state of the epoxide hydrolysis reaction within the active site of sEH.[15] The urea carbonyl

oxygen acts as a hydrogen bond acceptor, interacting with key tyrosine residues, while the NH

groups can act as hydrogen bond donors.[15] The phenyl or benzyl groups occupy hydrophobic

pockets in the active site, contributing to the binding affinity.[15]
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Caption: Mechanism of sEH inhibition by 1,3-disubstituted ureas.

Anticancer and Antibacterial Activity
Numerous derivatives of 1,3-diphenylurea have been synthesized and evaluated for their

potential as anticancer and antibacterial agents.[4][5] These compounds have shown activity

against various cancer cell lines and bacterial strains, including methicillin-resistant

Staphylococcus aureus (MRSA).[5] The exact mechanisms of action are diverse and depend

on the specific structural modifications of the diphenylurea scaffold.
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Caption: General workflow for the discovery of bioactive 1,3-diphenylurea derivatives.

Conclusion
1,3-Diphenylurea is a versatile molecule with a rich chemistry and a broad spectrum of

biological activities. Its role as a plant cytokinin has been well-established, and the therapeutic

potential of its derivatives as enzyme inhibitors, anticancer, and antibacterial agents continues

to be an active area of research. This technical guide provides a comprehensive overview of

the key properties, synthesis, and biological significance of 1,3-diphenylurea, intended to be a
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valuable resource for researchers and professionals in the fields of chemistry, biology, and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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